Cas no 106-59-2 (1,4-Piperazinediamine)

1,4-Piperazinediamine structure
1,4-Piperazinediamine structure
Product Name:1,4-Piperazinediamine
CAS No:106-59-2
MF:C4H12N4
MW:116.164879798889
CID:201715
PubChem ID:29974
Update Time:2025-04-19

1,4-Piperazinediamine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinediamine
    • 1,4-diaminopiperazine hydrate
    • piperazine-1,4-diamine
    • 1,4-diamino-piperazine
    • 1,4-Diaminopiperazine
    • AI3-60206
    • EINECS 203-413-6
    • N,N'-Diaminopiperazine
    • NSC47228
    • Piperazin-1,4-diyldiamin
    • Piperazine,4-diamino-
    • NSC 47228
    • Piperazine, 1,4-diamino-
    • SCHEMBL137290
    • NSC-47228
    • 106-59-2
    • InChI=1/C4H12N4/c5-7-1-2-8(6)4-3-7/h1-6H
    • DTXSID60147460
    • AKOS022632883
    • Inchi: 1S/C4H12N4/c5-7-1-2-8(6)4-3-7/h1-6H2
    • InChI Key: PVCOXMQIAVGPJN-UHFFFAOYSA-N
    • SMILES: N1(CCN(CC1)N)N

Computed Properties

  • Exact Mass: 116.10636
  • Monoisotopic Mass: 116.106196
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 56.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.5

Experimental Properties

  • Density: 1.119
  • Boiling Point: 192.5°Cat760mmHg
  • Flash Point: 69.8°C
  • Refractive Index: 1.542
  • PSA: 58.52
  • LogP: -0.37220

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